2-chloro-N-(2-naphthalen-2-ylethyl)acetamide

• IUPAC Name: 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide
• InChI: InChI=1S/C14H14ClNO/c15-10-14(17)16-8-7-11-5-6-12-3-1-2-4-13(12)9-11/h1-6,9H,7-8,10H2,(H,16,17)
• InChI Key: PYNUXDVDZPURBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CCNC(=O)CCl
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol

Description

2-chloro-N-(2-naphthalen-2-ylethyl)acetamide, also known as NNA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NNA is a member of the acetamide family and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide is not fully understood. However, it is believed that 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide inhibits the activity of enzymes involved in the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-chloro-N-(2-naphthalen-2-ylethyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to reduce oxidative stress and inflammation, which may be beneficial in the treatment of neurodegenerative diseases. Additionally, 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide has been shown to have anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide in lab experiments is its high purity and yield. This allows researchers to accurately study its effects without the interference of impurities. However, one limitation is that the mechanism of action of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide. One area of focus is in the development of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide-based drugs for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide and to identify potential side effects. Finally, more studies are needed to explore the potential of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide in other scientific research fields, such as the treatment of epilepsy and pain.

Synthesis Methods

The synthesis of 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide involves the reaction of 2-naphthalen-2-ylethylamine with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature, and the product is purified through column chromatography. This method has been used to produce 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide in high yields and with high purity.

Scientific Research Applications

2-chloro-N-(2-naphthalen-2-ylethyl)acetamide has been studied for its potential therapeutic applications in various scientific research fields. One of the primary areas of focus is in the treatment of cancer. 2-chloro-N-(2-naphthalen-2-ylethyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.